![molecular formula C13H18N2O2 B7457912 N-cyclohexyl-2-(2-oxopyridin-1-yl)acetamide](/img/structure/B7457912.png)
N-cyclohexyl-2-(2-oxopyridin-1-yl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-cyclohexyl-2-(2-oxopyridin-1-yl)acetamide, also known as CX717, is a novel compound that has gained significant attention in the scientific community due to its potential as a cognitive enhancer. CX717 is a positive allosteric modulator of the α-amino-3-hydroxy-5-methyl-4-isoxazolepropionic acid (AMPA) receptor, which is a type of glutamate receptor that plays a crucial role in learning and memory processes in the brain.
Mechanism of Action
N-cyclohexyl-2-(2-oxopyridin-1-yl)acetamide acts as a positive allosteric modulator of the AMPA receptor, which enhances the activity of the receptor in response to glutamate binding. This results in increased synaptic plasticity and improved learning and memory processes in the brain.
Biochemical and physiological effects:
In addition to its cognitive-enhancing effects, this compound has also been shown to have other biochemical and physiological effects. This compound has been shown to increase dopamine release in the prefrontal cortex, which may contribute to its cognitive-enhancing effects. This compound has also been shown to have anti-inflammatory effects and to increase the expression of brain-derived neurotrophic factor (BDNF), which is a protein that plays a crucial role in neuronal survival, differentiation, and synaptic plasticity.
Advantages and Limitations for Lab Experiments
One advantage of using N-cyclohexyl-2-(2-oxopyridin-1-yl)acetamide in lab experiments is its ability to enhance cognitive performance in animal models, which can be useful for studying learning and memory processes. However, one limitation is that the effects of this compound may not translate directly to humans, and further studies are needed to determine its safety and efficacy in humans.
Future Directions
1. Investigating the long-term effects of N-cyclohexyl-2-(2-oxopyridin-1-yl)acetamide on cognitive performance and neuronal function.
2. Exploring the potential therapeutic applications of this compound for cognitive disorders such as Alzheimer's disease.
3. Investigating the effects of this compound on other neurotransmitter systems and their potential interactions with the AMPA receptor.
4. Developing more potent and selective allosteric modulators of the AMPA receptor for potential clinical use.
5. Investigating the effects of this compound on other physiological processes, such as inflammation and oxidative stress.
Synthesis Methods
The synthesis of N-cyclohexyl-2-(2-oxopyridin-1-yl)acetamide can be achieved through a multi-step process involving the reaction of various chemical intermediates. The first step involves the reaction of 2-pyridinecarboxylic acid with cyclohexylamine to form N-cyclohexyl-2-pyridinecarboxamide. This intermediate is then reacted with acetyl chloride to form N-cyclohexyl-2-(acetylamino)pyridinecarboxamide, which is subsequently reacted with ethyl chloroformate to form this compound.
Scientific Research Applications
N-cyclohexyl-2-(2-oxopyridin-1-yl)acetamide has been extensively studied for its potential as a cognitive enhancer in various animal models and human clinical trials. In animal studies, this compound has been shown to improve cognitive performance in tasks such as object recognition, spatial learning, and attentional set-shifting. In human studies, this compound has been shown to improve working memory, attention, and cognitive flexibility.
properties
IUPAC Name |
N-cyclohexyl-2-(2-oxopyridin-1-yl)acetamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H18N2O2/c16-12(14-11-6-2-1-3-7-11)10-15-9-5-4-8-13(15)17/h4-5,8-9,11H,1-3,6-7,10H2,(H,14,16) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RXJAZKWQBLKXAB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(CC1)NC(=O)CN2C=CC=CC2=O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H18N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
234.29 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.